Cas no 21479-51-6 (2-Propenoic acid, 2-methyl-, 2-aminopropyl ester)

2-Propenoic acid, 2-methyl-, 2-aminopropyl ester structure
21479-51-6 structure
Product Name:2-Propenoic acid, 2-methyl-, 2-aminopropyl ester
CAS No:21479-51-6
MF:C7H13NO2
MW:143.183622121811
CID:1401354
PubChem ID:17864330
Update Time:2025-04-20

2-Propenoic acid, 2-methyl-, 2-aminopropyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, 2-aminopropyl ester
    • 2-aminopropyl 2-methylprop-2-enoate
    • 21479-51-6
    • SCHEMBL236331
    • DTXSID60591383
    • Inchi: 1S/C7H13NO2/c1-5(2)7(9)10-4-6(3)8/h6H,1,4,8H2,2-3H3
    • InChI Key: QMQCYMRBZCWBNI-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC(C)N

Computed Properties

  • Exact Mass: 143.09469
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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